3,4,5-Trihydroxybenzoyl chloride
Overview
Description
3,4,5-Trihydroxybenzoyl chloride, also known as gallic acid chloride, is a chemical compound that is widely used in scientific research. It is a derivative of gallic acid and is a white or yellowish crystalline powder. This compound has various applications in the field of chemistry, biochemistry, and medicine.
Scientific Research Applications
Synthesis and Chemiluminescence
3,4,5-Trihydroxybenzoyl chloride has been utilized in the synthesis of poly(3,4,5-trihydroxybenzoate) dendrimers. These dendrimers, derived from polyphenols, have shown potential in chemiluminescence applications. The esterification of this compound with various compounds like pyrocatechol, resorcinol, and hydroquinone resulted in successful synthesis with high yields, indicating its versatility in chemical reactions (Jung et al., 2010).
Antioxidant Activities
The compound has been involved in the synthesis of various derivatives that demonstrate antioxidant activities. For example, novel derivatives synthesized through reactions involving this compound showed significant antioxidant potential in various in vitro methods. This points to its application in the development of compounds with antioxidant properties (Gürsoy-Kol & Ayazoğlu, 2017).
Structural Analysis
Studies on anhydrous 3,4,5-trihydroxybenzoic acid, closely related to this compound, have provided insights into its molecular structure and intermolecular interactions. This structural analysis is crucial for understanding its chemical behavior and potential applications (Zhao et al., 2011).
Photovoltaic Applications
In the field of renewable energy, this compound has been used in the modification of graphene oxide to create new materials for organic bulk heterojunction photovoltaic devices. This research indicates its potential in improving the performance of photovoltaic cells, which is a significant step towards sustainable energy solutions (Stylianakis et al., 2012).
Pharmaceutical Research
The compound has also been explored in pharmaceutical research, particularly in the synthesis of compounds with potential antiviral effects. For instance, derivatives containing 3,4,5-trihydroxybenzoyl moieties showed promising activity against viruses like HIV and HCV, suggesting its applicability in antiviral drug development (Rivero-Buceta et al., 2015).
Analytical Chemistry
In analytical chemistry, a photoelectrochemical method utilizing 3,4,5-trihydroxybenzoic acid was developed for amperometric determination in various samples, such as wines and teas. This highlights its role in developing analytical tools for quantitative analysis in food and beverage industry (Lima et al., 2022).
Properties
IUPAC Name |
3,4,5-trihydroxybenzoyl chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClO4/c8-7(12)3-1-4(9)6(11)5(10)2-3/h1-2,9-11H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHIRDULWWGGNJG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1O)O)O)C(=O)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00188872 |
Source
|
| Record name | 3,4,5-Trihydroxybenzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00188872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.56 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
35388-10-4 |
Source
|
| Record name | 3,4,5-Trihydroxybenzoyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=35388-10-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,4,5-Trihydroxybenzoyl chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035388104 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3,4,5-Trihydroxybenzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00188872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4,5-trihydroxybenzoyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.749 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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